Cas no 1804373-32-7 (3,6-Bis(trifluoromethyl)-2-chlorobenzyl chloride)

• Product Name: 3,6-Bis(trifluoromethyl)-2-chlorobenzyl chloride
• CAS No: 1804373-32-7
• MF: C₉H₄Cl₂F₆
• MW: 297.024481773376
• CID: 4792060
• Update Time: 2025-06-28

3,6-Bis(trifluoromethyl)-2-chlorobenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 3,6-Bis(trifluoromethyl)-2-chlorobenzyl chloride

• Inchi： 1S/C9H4Cl2F6/c10-3-4-5(8(12,13)14)1-2-6(7(4)11)9(15,16)17/h1-2H,3H2
• InChI Key： MXJQGUXKRSOFHL-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)(F)F)C=CC(C(F)(F)F)=C1CCl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 261
• XLogP3: 4.7
• Topological Polar Surface Area: 0

Additional information on 3,6-Bis(trifluoromethyl)-2-chlorobenzyl chloride

3,6-Bis(trifluoromethyl)-2-chlorobenzyl Chloride (CAS No. 1804373-32-7)

3,6-Bis(trifluoromethyl)-2-chlorobenzyl chloride, also known by its CAS number 1804373-32-7, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a benzene ring substituted with two trifluoromethyl groups at the 3 and 6 positions and a chlorine atom at the 2 position, along with a benzyl chloride group. The combination of these substituents imparts distinctive chemical properties, making it a valuable compound in both academic research and industrial applications.

The synthesis of 3,6-Bis(trifluoromethyl)-2-chlorobenzyl chloride typically involves multi-step organic reactions, often starting from aromatic precursors. Recent advancements in synthetic methodologies have enabled more efficient and environmentally friendly routes to this compound. For instance, researchers have explored the use of transition metal catalysts to facilitate coupling reactions, significantly improving yield and purity. These developments are particularly important for large-scale production in industries such as pharmaceuticals and agrochemicals.

3,6-Bis(trifluoromethyl)-2-chlorobenzyl chloride exhibits remarkable stability under various reaction conditions due to the electron-withdrawing effects of the trifluoromethyl groups. This stability makes it an ideal candidate for use in demanding chemical processes. For example, in the pharmaceutical industry, this compound serves as an intermediate in the synthesis of bioactive molecules with complex architectures. Its ability to undergo nucleophilic substitution reactions has been leveraged to create novel drug candidates with enhanced pharmacokinetic profiles.

In addition to its role in drug discovery, 3,6-Bis(trifluoromethyl)-2-chlorobenzyl chloride has found applications in materials science. Recent studies have highlighted its potential as a precursor for advanced polymers and high-performance materials. The trifluoromethyl groups contribute to the thermal stability and chemical resistance of the resulting materials, making them suitable for use in extreme environments such as aerospace and automotive industries.

The environmental impact of 3,6-Bis(trifluoromethyl)-2-chlorobenzyl chloride has also been a topic of interest among researchers. Studies have shown that while this compound is stable under normal conditions, it can undergo biodegradation under specific microbial conditions. This knowledge is crucial for developing sustainable practices in its production and disposal.

In conclusion, 3,6-Bis(trifluoromethyl)-2-chlorobenzyl chloride (CAS No. 1804373-32-7) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties and recent advancements in synthesis and application techniques underscore its importance in modern chemistry. As research continues to uncover new potential uses for this compound, it is expected to play an even more pivotal role in driving innovation across various industries.